Cas no 54006-59-6 (1H-Pyrazole, 1,3-diphenyl-5-(2-phenylethenyl)-)

• Product Name: 1H-Pyrazole, 1,3-diphenyl-5-(2-phenylethenyl)-
• CAS No: 54006-59-6
• MF: C₂₃H₁₈N₂
• MW: 322.402425289154
• CID: 355864
• PubChem ID: 57136325
• Update Time: 2025-04-19

1H-Pyrazole, 1,3-diphenyl-5-(2-phenylethenyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole, 1,3-diphenyl-5-(2-phenylethenyl)-
• 1,3-diphenyl-5-(2-phenylethenyl)pyrazole
• DTXSID80720375
• 54006-59-6
• 1,3-Diphenyl-5-(2-phenylethenyl)-1H-pyrazole

• Inchi： 1S/C23H18N2/c1-4-10-19(11-5-1)16-17-22-18-23(20-12-6-2-7-13-20)24-25(22)21-14-8-3-9-15-21/h1-18H
• InChI Key： OTUYMBXUUWFURN-UHFFFAOYSA-N
• SMILES： N1(C2C=CC=CC=2)C(C=CC2C=CC=CC=2)=CC(C2C=CC=CC=2)=N1

Computed Properties

• Exact Mass: 322.14714
• Monoisotopic Mass: 322.146998583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 414
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 5.9
• Topological Polar Surface Area: 17.8Ų

Experimental Properties

• PSA: 17.82